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Compound of Interest

Compound Name: Cetalkonium Chloride-d7

Cat. No.: B1668414

An In-depth Technical Guide to Cetalkonium
Chloride-d7

This technical guide provides a comprehensive overview of Cetalkonium Chloride-d7, a
deuterated analog of Cetalkonium Chloride. It is intended for researchers, scientists, and drug
development professionals who utilize stable isotope-labeled compounds as internal standards
in quantitative analytical studies. This document outlines the chemical properties, applications,
and analytical methodologies associated with this compound.

Introduction

Cetalkonium Chloride-d7 is a stable isotope-labeled quaternary ammonium compound. It is
the deuterated form of Cetalkonium Chloride, a cationic surfactant with germicidal and
fungicidal properties.[1] Due to its isotopic labeling, Cetalkonium Chloride-d7 serves as an
ideal internal standard for the quantification of Cetalkonium Chloride in various matrices using
mass spectrometry-based techniques.[2] The deuterium labels are strategically placed on the
phenyl and methyl groups, providing a distinct mass shift without significantly altering the
chemical and physical properties of the molecule.

Chemical Identity and Properties

Cetalkonium Chloride-d7 is chemically known as N,N-dimethyl-N-((phenyl-d5)methyl-
d2)hexadecan-1-aminium chloride.[1][3] The deuterium labeling on both the phenyl ring and the
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benzyl methylene group provides a stable mass difference for accurate quantification.

Chemical Structure

The chemical structure of Cetalkonium Chloride-d7 is depicted below. The seven deuterium
atoms replace hydrogen atoms on the aromatic ring and the methylene bridge, which are not
prone to exchange under typical analytical conditions.
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Figure 1: Chemical structure of Cetalkonium Chloride-d7.

Physicochemical Properties

A summary of the key quantitative data for Cetalkonium Chloride-d7 is presented in the table
below for easy reference and comparison.
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Property Value Reference
CAS Number 1998128-85-0 [1]
Molecular Formula C25H39D7N.Cl [1]14]
Molecular Weight 403.14 g/mol [1114]

Purity >95% (by HPLC) [1]
Appearance Neat (form may vary) [1]

Storage Temperature +4°C or 2-8°C [11[3]

) ) Not specified, but implied by
Isotopic Enrichment
the deuterated formula

122-18-9 (Cetalkonium
Unlabeled CAS ) [1]
Chloride)

Applications in Research and Development

The primary application of Cetalkonium Chloride-d7 is as an internal standard in analytical
methods for the accurate quantification of Cetalkonium Chloride.[2] Stable isotope-labeled
internal standards are the gold standard in quantitative mass spectrometry because they co-
elute with the analyte of interest and experience similar ionization efficiency and matrix effects,
leading to highly accurate and precise measurements.

The use of Cetalkonium Chloride-d7 as an internal standard is crucial in various fields,
including:

e Pharmaceutical Analysis: To quantify Cetalkonium Chloride as an active ingredient or
excipient in drug formulations.

» Environmental Monitoring: For the detection and quantification of Cetalkonium Chloride in
environmental samples.

o Toxicology Studies: To accurately measure the concentration of Cetalkonium Chloride in
biological matrices.
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The logical workflow for using Cetalkonium Chloride-d7 as an internal standard in a typical
quantitative analysis is illustrated in the diagram below.

Workflow for Quantitative Analysis using Cetalkonium Chloride-d7

Addition of a known amount of
Cetalkonium Chloride-d7 (Internal Standard)

(LI Instrumental Analysis

(e.9., LC-MSIMS)

Click to download full resolution via product page

Figure 2: Logical workflow for using Cetalkonium Chloride-d7 as an internal standard.

Experimental Protocols

Detailed experimental protocols for the synthesis of Cetalkonium Chloride-d7 are generally
proprietary to the manufacturers and are not publicly available. However, based on the analysis
of its non-deuterated counterpart, Cetalkonium Chloride, standard analytical methodologies
can be adapted.

General Analytical Methodologies

The quantification of Cetalkonium Chloride, and by extension the use of Cetalkonium
Chloride-d7 as an internal standard, is typically performed using High-Performance Liquid
Chromatography (HPLC) coupled with a mass spectrometer (MS).

4.1.1. High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPLC method is commonly employed for the separation of benzalkonium
chlorides.

e Column: A C18 or a specialized surfactant column is often used.

» Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
formate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is typical.
The pH of the mobile phase can be adjusted to optimize peak shape.

o Detection: While UV detection at around 210-262 nm can be used, mass spectrometry is
preferred for its selectivity and sensitivity, especially when using a deuterated internal
standard.
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4.1.2. Mass Spectrometry (MS)
Tandem mass spectrometry (MS/MS) is the preferred detection method for quantification.

« lonization: Electrospray ionization (ESI) in positive ion mode is highly effective for quaternary
ammonium compounds like Cetalkonium Chloride.

o Detection Mode: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-
to-product ion transitions for both the analyte (Cetalkonium Chloride) and the internal
standard (Cetalkonium Chloride-d7). This provides high selectivity and reduces
background noise.

o Analyte Transition: A specific m/z transition for Cetalkonium Chloride would be selected.

o Internal Standard Transition: A corresponding m/z transition for Cetalkonium Chloride-
d7, reflecting the mass shift due to the seven deuterium atoms, would be monitored.

e Quantification: The concentration of the analyte is determined by comparing the peak area
ratio of the analyte to the internal standard against a calibration curve prepared with known
concentrations of the analyte and a fixed concentration of the internal standard.

4.1.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

While primarily used for structural elucidation, quantitative NMR (QNMR) can also be employed
for the characterization and purity assessment of Cetalkonium Chloride-d7. Proton (*H) NMR
would show the absence of signals in the deuterated positions, confirming the isotopic labeling.

Conclusion

Cetalkonium Chloride-d7 is an essential tool for researchers requiring accurate and precise
quantification of Cetalkonium Chloride. Its use as an internal standard in mass spectrometry-
based analytical methods minimizes the impact of matrix effects and variations in instrument
response, ensuring high-quality data. While specific synthesis protocols are not publicly
available, established analytical methods for quaternary ammonium compounds can be readily
adapted for its use. This guide provides the core technical information required for the effective
application of Cetalkonium Chloride-d7 in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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